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Compound of Interest

Compound Name: Ethyl 4-cyanobenzoate

Cat. No.: B145743 Get Quote

Technical Guide: Ethyl 4-cyanobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Ethyl 4-cyanobenzoate, a key intermediate in various synthetic applications. The

document details its molecular characteristics, relevant quantitative data, and a standard

experimental protocol for its synthesis.

Core Molecular Information
Ethyl 4-cyanobenzoate is an aromatic ester characterized by a benzene ring substituted with

an ethyl ester group and a nitrile group at the para position.

Molecular Formula: C₁₀H₉NO₂[1][2][3][4][5]

Molecular Weight: 175.18 g/mol [1][6][7]

Quantitative Data Summary
A compilation of the key physical and chemical properties of Ethyl 4-cyanobenzoate is

presented in the table below for easy reference and comparison.
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Property Value Source

Molecular Weight 175.18 g/mol [1][6][7]

Molecular Formula C₁₀H₉NO₂ [1][2][3][4][5]

CAS Number 7153-22-2 [2][3][4][5][7]

Physical State
White to light yellow crystalline

powder
[7]

Melting Point 52-54 °C [8]

Boiling Point 140 °C at 11 mmHg [9]

Flash Point 113 °C (closed cup) [8]

Density 1.14 g/cm³ [10]

LogP 1.73498 [10]

Refractive Index 1.528 [10]

Experimental Protocol: Synthesis of Ethyl 4-
cyanobenzoate
This section details a general laboratory procedure for the synthesis of Ethyl 4-
cyanobenzoate from 4-cyanobenzaldehyde and ethanol.[9]

Materials:

4-cyanobenzaldehyde (25 mmol)

Ethanol (75 mmol)

[bmim]N₃ (1-butyl-3-methylimidazolium azide) (75 mmol)

Ethyl acetate

Petroleum ether
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Procedure:

Combine 4-cyanobenzaldehyde, ethanol, and [bmim]N₃ in a suitable reaction vessel.

Stir the mixture thoroughly at a temperature of 50-60 °C.

Monitor the progress of the reaction using thin-layer chromatography (TLC) with an eluent of

ethyl acetate/petroleum ether (1:7).

Upon completion of the reaction, isolate the crude product.

Purify the product by preparative chromatography using ethyl acetate/petroleum ether as the

eluent to obtain pure Ethyl 4-cyanobenzoate.

Workflow and Visualization
The synthesis of Ethyl 4-cyanobenzoate can be visualized as a straightforward workflow. The

following diagram illustrates the key steps from reactants to the final purified product.
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Synthesis workflow for Ethyl 4-cyanobenzoate.
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As of the current literature, Ethyl 4-cyanobenzoate is primarily utilized as a chemical

intermediate. There is no established role for this compound in specific biological signaling

pathways. Therefore, a signaling pathway diagram is not applicable. The provided workflow

illustrates the logical progression of its chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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